Cas no 1187929-25-4 (2-Morpholineacetic acid HCl)

• Product Name: 2-Morpholineacetic acid HCl
• CAS No: 1187929-25-4
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD07779523
• CID: 858499
• PubChem ID: 45259920
• Update Time: 2025-06-08

2-Morpholineacetic acid HCl Chemical and Physical Properties

Names and Identifiers

• 2-Morpholineacetic acid HCl
• 2-Morpholineacetic acid Hydrochloride
• 2-Morpholinylacetic acid hydrochloride (1:1)
• Morpholin-2-yl-acetic acid hydrochloride
• 2-(Morpholin-2-yl)aceticacidhydrochloride
• SB31266
• 1187929-25-4
• morpholin-2-ylacetic acid hydrochloride
• AS-59166
• CHEMBL545408
• ZLGFQSPNFIEARF-UHFFFAOYSA-N
• EN300-7389343
• A50778
• 2-(Morpholin-2-yl)acetic acid hydrochloride
• 2-morpholinylacetic acid hydrochloride
• Z3241262582
• SCHEMBL15572481
• AKOS022179958
• SB44399
• MFCD07779523
• SB45139
• 2-morpholin-2-ylacetic acid;hydrochloride
• CS-0169448

• MDL： MFCD07779523
• Inchi： 1S/C6H11NO3.ClH/c8-6(9)3-5-4-7-1-2-10-5;/h5,7H,1-4H2,(H,8,9);1H
• InChI Key： ZLGFQSPNFIEARF-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1CC(=O)O

Computed Properties

• Exact Mass: 181.05066
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Additional information on 2-Morpholineacetic acid HCl

Introduction to 2-Morpholineacetic acid HCl (CAS No: 1187929-25-4)

2-Morpholineacetic acid HCl, identified by its Chemical Abstracts Service (CAS) number 1187929-25-4, is a significant compound in the realm of pharmaceutical and biochemical research. This zwitterionic derivative of morpholine and acetic acid has garnered attention due to its versatile applications in drug development, particularly as a chelating agent and a component in synthetic pathways. The compound's unique structural properties, characterized by its morpholine ring and acidic functionality, make it a valuable intermediate in the synthesis of various bioactive molecules.

The morpholineacetic acid moiety contributes to the compound's solubility and reactivity, which are critical factors in medicinal chemistry. Its ability to form stable complexes with metal ions has been leveraged in the development of metal-based therapeutics. For instance, studies have highlighted its potential role in enhancing the bioavailability of certain metallopharmaceuticals by improving their solubility and stability. This property is particularly relevant in the context of targeted drug delivery systems, where precise control over molecular interactions is essential.

Recent research has delved into the pharmacological significance of 2-Morpholineacetic acid HCl. Its derivatives have been explored for their anti-inflammatory, analgesic, and antimicrobial properties. The morpholine ring, a common pharmacophore in many drugs, is known for its ability to modulate enzyme activity and receptor binding. In particular, modifications of the 2-Morpholineacetic acid HCl structure have led to compounds with enhanced efficacy in treating chronic inflammatory diseases. These findings underscore the importance of this compound as a scaffold for drug discovery.

In the field of medicinal chemistry, the synthesis of 2-Morpholineacetic acid HCl involves multi-step organic reactions that highlight its synthetic utility. The compound serves as a precursor in the preparation of more complex molecules, including those with potential therapeutic applications. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to optimize the yield and purity of this intermediate. These advancements not only facilitate its industrial-scale production but also open new avenues for its incorporation into novel drug formulations.

The role of 2-Morpholineacetic acid HCl in biocatalysis and enzymatic processes is another area of active investigation. Its ability to interact with enzymes and modulate their activity has been exploited in the development of enzyme inhibitors and activators. For example, derivatives of this compound have shown promise in inhibiting key enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. Such applications highlight the broad therapeutic potential of morpholineacetic acid derivatives.

Moreover, the chemical stability and compatibility of 2-Morpholineacetic acid HCl make it an attractive candidate for formulation into pharmaceutical products. Its zwitterionic nature ensures good solubility in both aqueous and organic solvents, which is crucial for developing formulations that can be administered orally or parenterally. This characteristic has been particularly beneficial in creating controlled-release systems where precise dosing is required.

The industrial significance of 1187929-25-4 extends beyond academic research. Pharmaceutical companies are increasingly incorporating this compound into their drug development pipelines due to its proven utility as an intermediate. Its use in synthesizing active pharmaceutical ingredients (APIs) has streamlined production processes and reduced costs associated with complex synthetic routes. As a result, 2-Morpholineacetic acid HCl has become an indispensable tool in modern pharmaceutical manufacturing.

In conclusion, 2-Morpholineacetic acid HCl (CAS No: 1187929-25-4) represents a cornerstone in contemporary pharmaceutical research and development. Its unique chemical properties, coupled with its broad applicability across multiple therapeutic areas, make it a highly valuable compound. As research continues to uncover new uses for this molecule, its importance in advancing medical science is poised to grow even further.